4-(2-Methylimidazol-1-yl)phenylamine

• IUPAC Name: 4-(2-methylimidazol-1-yl)aniline
• InChI: InChI=1S/C10H11N3/c1-8-12-6-7-13(8)10-4-2-9(11)3-5-10/h2-7H,11H2,1H3
• InChI Key: IEZCMVRWKNEHJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1C2=CC=C(C=C2)N
• Molecular Formula: C10H11N3
• DSSTOX Substance ID: DTXSID40390134
• Molecular Weight: 173.21 g/mol
• CAS No.: 74852-81-6

Description

4-(2-Methylimidazol-1-yl)phenylamine is a useful research compound. Its molecular formula is C10H11N3 and its molecular weight is 173.21 g/mol. The purity is usually 95%.
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Scientific Research Applications

Organic Light-Emitting Diodes (OLEDs) and Electrochromic Materials

Solution-Processible Bipolar Molecules for OLEDs : Bipolar molecules combining hole-transporting triphenylamine and electron-transporting benzimidazole moieties, including derivatives of 4-(2-Methylimidazol-1-yl)phenylamine, have been developed for highly efficient single-layer OLEDs. These molecules exhibit excellent thermal stability, good solubility, and improved performance due to complete charge localization, making them suitable for phosphorescent OLED fabrication through solution processing (Ge et al., 2008).

Electrochromic Polyimides : Polyimides incorporating bis(triarylamine) units, including this compound derivatives, show ambipolar redox properties and multi-electrochromic behaviors. These materials exhibit high glass transition temperatures, thermal stability, and significant contrast ratios in visible and near-infrared regions, suggesting potential applications in all-plastic flexible electrochromic devices (Wang & Hsiao, 2014).

Medicinal Chemistry: Antimicrobial, Antioxidant, and Anticancer Properties

Antimicrobial and Cytotoxic Activities : Novel azetidine-2-one derivatives of 1H-benzimidazole, synthesized from this compound, show significant antibacterial and cytotoxic activities. These compounds exhibit potential as antimicrobial agents and for cancer therapy (Noolvi et al., 2014).

Antioxidant Activity of Benzimidazole Derivatives : The synthesis and evaluation of 2-methyl benzimidazole and its derivatives demonstrate notable antioxidant activities. These findings highlight the pharmacophoric significance of benzimidazole derivatives in the medicinal industry, especially in the development of antioxidant agents (Saini et al., 2016).

Broad Spectrum Anticancer Agents : Pyrazolo[3,4-d]pyrimidine derivatives featuring 4-(1H-benzimidazol-2-yl)-phenylamine exhibit potent and broad-spectrum anticancer activities. These compounds induce apoptosis and inhibit topoisomerase IIα, highlighting their potential as anticancer agents (Singla et al., 2017).

Safety and Hazards

“4-(2-Methylimidazol-1-yl)phenylamine” is classified as Acute Tox. 3 Oral according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). It has hazard statements H301 and precautionary statements P301 + P310.

Mechanism of Action

Target of Action

Imidazole compounds, which 4-(2-methylimidazol-1-yl)phenylamine is a part of, have been known to interact with various targets such as carbonic anhydrase 2, myoglobin, and carbonic anhydrase 5a .

Mode of Action

Imidazole compounds are known to interact with their targets in various ways, potentially leading to changes in cellular processes .

Biochemical Pathways

Imidazole compounds are known to influence a broad range of biological activities, suggesting that they may interact with multiple biochemical pathways .

Pharmacokinetics

It is known that imidazole compounds are generally highly soluble in water and other polar solvents, which could potentially impact their bioavailability .

Result of Action

Imidazole compounds are known to exhibit a wide range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Synthesis routes and methods I

Procedure details

A mixture of 54.0 g of 2-methyl-1-(p-nitrophenyl)imidazole, 2.87 g of palladium black, 36.7 g of sodium formate and 47.4 ml of formic acid in 1100 ml of methyl alcohol is stirred at room temperature for 18 hours under a hydrogen atmosphere. The mixture is filtered and the filtrate evaporated to a residue. The residue is partitioned between saturated potassium bicarbonate and chloroform. The organic layer is dried and passed through a pad of hydrous magnesium silicate. The filtrate is evaporated to a residue which is crystallized from ether:ethanol to give 34.9 g of the desired product as a solid, m.p. 108°-110° C.

Synthesis routes and methods II

Procedure details

13.5 g of 2-methyl-1-(4-nitrophenyl)imidazole was hydrogenated in the presence of 10% Pd/c in 160 ml of ethanol at 30° to 40° C. at an initial pressure of 40 kg/cm2. After 3 hours, the reduction mixture was filtered and the solvent was removed from the filtrate under reduced pressure. The residue was recrystallized from a mixed solvent of benzene and n-hexane to obtain 9.8 g of the intended compound having a melting point of 112° to 113° C. Elementary analysis values as C10H11N3 were as follows.

Synthesis routes and methods III

Procedure details

To a solution 2-methyl-1-(4-nitrophenyl)-1H-imidazole (12.8 g, 63 mmol) in MeOH (150 mL) was added Pd/C (3 g). The resulting mixture was stirred at room temperature for 8 hours under hydrogen. When TLC indicated the starting material was consumed, the mixture was filtered and concentrated in vacuo to give 4-(2-methyl-1H-imidazol-1-yl)aniline (10 g, yield 92%).

Synthesis routes and methods IV

Procedure details

A mixture of 54.0 g of 2-methyl-1-(p-nitrophenyl)imidazole, 2.87 g of palladium black, 36 7 g of sodium formate and 47.4 ml of formic acid in 1100 ml of methyl alcohol is stirred at room temperature for 18 hours under a hydrogen atmosphere. The mixture is filtered and the filtrate evaporated to a residue. The residue is partitioned between saturated potassium bicarbonate and chloroform. The organic layer is dried and passed through a pad of hydrous magnesium silicate. The filtrate is evaporated to a residue which is crystallized from ether:ethanol to give 34.9 g of the desired product as a solid, m.p. 108°-110° C.